N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide

• IUPAC Name: N-(2-methyltriazol-4-yl)-2-(triazol-1-yl)acetamide
• InChI: InChI=1S/C7H9N7O/c1-13-9-4-6(11-13)10-7(15)5-14-3-2-8-12-14/h2-4H,5H2,1H3,(H,10,11,15)
• InChI Key: VDWLMHPWKNVUEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1N=CC(=N1)NC(=O)CN2C=CN=N2
• Molecular Formula: C7H9N7O
• Molecular Weight: 207.19 g/mol

Description

N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide, also known as MTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTAA belongs to the class of triazole compounds, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of enzyme activity through the formation of stable enzyme-inhibitor complexes. N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide is thought to bind to the active site of the enzyme, thereby preventing the substrate from binding and inhibiting the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of enzyme activity, antimicrobial activity, and anti-inflammatory activity. It has also been reported to possess antioxidant properties and to exhibit cytotoxic activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide in lab experiments is its high potency and selectivity towards various enzymes and bacterial strains. However, one of the limitations is its relatively high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for research on N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide, including the development of novel synthetic routes for its preparation, the investigation of its potential applications in drug discovery and development, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate its safety and toxicity profiles, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide involves the reaction of 2-(1H-1,2,3-triazol-1-yl)acetic acid with 2-methyl-2H-1,2,3-triazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This reaction leads to the formation of N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide, which is then purified by column chromatography.

Scientific Research Applications

N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and molecular biology. It has been shown to exhibit potent inhibitory activity against various enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. N-(2-methyl-2H-1,2,3-triazol-4-yl)-2-(1H-1,2,3-triazol-1-yl)acetamide has also been reported to possess antimicrobial activity against various bacterial strains, including Gram-positive and Gram-negative bacteria.